Nickel carbonate

• IUPAC Name: nickel(2+);carbonate
• InChI: InChI=1S/CH2O3.Ni/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: ZULUUIKRFGGGTL-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Ni+2]
• Molecular Formula: NiCO3, CNiO3
• Molecular Weight: 118.702 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid; Water or Solvent Wet Solid, Green crystals; [HSDB] Nearly insoluble in water; [Ullmann], LIGHT GREEN CRYSTALS.
• Solubility: 93 mg/l water @ 25 °C, Soluble in dilute acids, Solubility in water, mg/l at 25 °C: 93 (practically insoluble)
• Density: 4.39 g/cu m, 2.6 g/cm³
• Color/Form: Green rhombohedral crystals
• CAS RN: 3333-67-3, 16337-84-1, 18195-55-6, 39380-74-0
• Melting Point: DECOMPOSES BEFORE REACHING MELTING POINT., No melting point; decomposes on heating

Description

Nickel carbonate is a compound of interest due to its wide range of applications, including its role as a precursor in the synthesis of nickel oxide (NiO) and other nickel-based materials. These materials have been studied for their electrocatalytic properties and potential in various chemical reactions.

Synthesis Analysis

This compound and related compounds have been synthesized through various methods. For example, nanocrystalline NiO particles were synthesized via a homogeneous carbonate precipitation method using nickel electrolyte (NiSO4) as the nickel source and ammonium hydrogen carbonate as the precipitating agent (Bhattacharya, 2011). Another method involves the RF plasma-assisted hydrogen reduction of nickel hydroxide/carbonate, resulting in well-dispersed metallic nickel nanopowders (Bai et al., 2009).

Molecular Structure Analysis

The molecular structure of this compound compounds varies depending on the synthesis conditions. Studies have highlighted the potential for achieving different this compound structures, such as basic this compound particles prepared at low temperatures, which feature hierarchical pore structures (Yang et al., 2015).

Chemical Reactions and Properties

This compound compounds participate in various chemical reactions, influencing their properties. For instance, the conversion of nickel(0) carbonyl complexes with N2O or O2 can yield novel this compound structures, demonstrating unique examples of nickel-bound CO oxidation (Horn et al., 2012).

Physical Properties Analysis

The physical properties of this compound compounds, such as crystallinity and particle size, are significantly affected by synthesis conditions. For example, the synthesis of nickel hydroxide by urea decomposition results in powders with a significant amount of carbonate intercalated into their structure, affecting their specific surface area and agglomerate size (Akinc et al., 1998).

Chemical Properties Analysis

The chemical properties of this compound are closely tied to its reactivity and stability in various chemical environments. The presence of carbonate ions has been shown to play a crucial role in the structure and electrochemical properties of nickel hydroxide, influencing its application in supercapacitors (Kovalenko & Kotok, 2019).

Scientific Research Applications

Industrial Catalysis and Steam Reforming

Nickel carbonate plays a significant role in industrial applications, particularly in the steam reforming process. Innovations in this area are inspired by scientific research focusing on steam reforming, hydrogenolysis, and carbon formation on nickel catalysts. This compound's properties, modified by sulfur adsorption and copper alloying, are crucial in these processes. The rate-controlling steps of steam reforming and hydrogenolysis correlate closely, influenced similarly by sulfur and copper modifications. This indicates similar ensemble requirements for these reactions. Such insights are vital for developing carbon-resistant catalysts and enhancing industrial catalytic processes (Rostrup-Nielsen & Alstrup, 1999).

Hydrogenation of Carbonates

This compound is also instrumental in the hydrogenation of carbonates to formic acid in water, showcasing its environmental benefits. An unsupported nanoporous nickel material demonstrated remarkable catalytic activity in reducing a range of carbonates, yielding high selectivity for formic acid. This study exemplifies this compound's potential application in synthesizing formic acid from CO2 or carbonate compounds (Wang et al., 2017).

Electrochemical Applications

This compound is essential in electrochemical applications. In synthesizing nickel oxide (NiO), variations in physical characteristics are observed, which correlate to differences in electrocatalytic activity, particularly in the oxidation of methanol in alkaline media. The use of carbonate electrolytes demonstrated higher current ranges and lower charge transfer resistances than hydroxide electrolytes. This suggests that carbonate may offer a more effective medium for electrochemical reactions than hydroxide solutions (Spinner & Mustain, 2011).

Supercapacitors and Energy Storage

In the field of supercapacitors, this compound has been used to activate layered nickel hydroxide, which serves as the active material. This activation process significantly improves the specific capacity of the material, highlighting its potential in energy storage applications (Kovalenko & Kotok, 2019).

Environmental Remediation

This compound plays a role in environmental remediation as well. A study demonstrated the application of microbial carbonate precipitation for nickel remediation from industrial soil. This process effectively reduced the bioavailability of nickel by immobilizing it in carbonate precipitation, transforming it into stable biominerals like calcite and nickelous carbonate. This approach has significant implications for the treatment of metal-contaminated soils (Zhu et al., 2016).

Mechanism of Action

Target of Action

Nickel carbonate, also known as basic this compound with the formula Ni4CO3(OH)6(H2O)4 , is a paramagnetic green solid containing Ni2+ cations . It is primarily used in the production of nickel metal through gas/solid-reduction processes .

Mode of Action

This compound interacts with its targets through a series of oxidation and reduction processes. These processes involve various elemental reactions and fundamental phenomena, including solid-precursor decomposition, reduction reactions, oxidation reactions, gas- and solid-phase mass transfer, and sintering . The compound undergoes chemical changes, such as decomposition, reduction reactions, and oxidation reactions . It also contributes to NiO and Ni recrystallization and grain growth, NiO and Ni sintering and densification, and agglomeration of the NiO and Ni particles .

Biochemical Pathways

This compound plays a role in several biochemical pathways. It is an essential cofactor for a variety of enzymes, many of which have been described in earlier reviews . On a global scale, the importance of nickel in biology is highlighted by the influence of nickel-utilizing organisms on the earth’s geochemistry . It is striking that many nickel enzymes consume or produce small molecule gases, they are often required for anaerobic microbial metabolism, and they contribute to the global elemental cycles .

Pharmacokinetics

It is known that this compound can be analyzed by reverse phase (rp) hplc method with simple conditions .

Result of Action

Upon contact with aqueous acids, nickel carbonates are hydrolyzed to give solutions containing the ion [Ni(H2O)6]2+, liberating water and carbon dioxide in the process . Calcining (heating to drive off CO2 and water) of these carbonates gives nickel oxide . The nature of the resulting oxide depends on the nature of the precursor . The oxide obtained from the basic carbonate is often most useful for catalysis .

Action Environment

The action of this compound is influenced by environmental factors. For instance, the production of nickel from basic this compound involves oxidation and reduction processes at temperatures between 110 °C and 900 °C . Moreover, the use of this compound in the treatment of heavy metal pollution in water, soil, hazardous waste solids, and waste incineration fly ash has been reviewed . The efficiency of these processes can be affected by the complexity and variability of the natural environment .

Biochemical Analysis

Biochemical Properties

Nickel carbonate is involved in several biochemical reactions, primarily through its interaction with enzymes and proteins. One of the key enzymes that this compound interacts with is urease. Urease is a nickel-dependent enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia. The presence of this compound is essential for the proper functioning of urease, as it provides the necessary nickel ions required for the enzyme’s catalytic activity .

Additionally, this compound interacts with other nickel-dependent enzymes such as [NiFe]-hydrogenase, carbon monoxide dehydrogenase, and acetyl-CoA synthase. These enzymes play crucial roles in various metabolic pathways, including hydrogen metabolism, carbon fixation, and acetyl-CoA synthesis . The interaction between this compound and these enzymes involves the coordination of nickel ions within the active sites of the enzymes, facilitating their catalytic functions.

Cellular Effects

This compound has been shown to influence various cellular processes. In particular, it affects cell signaling pathways, gene expression, and cellular metabolism. Nickel ions derived from this compound can activate or inhibit specific signaling pathways, leading to changes in cellular responses. For example, nickel ions can activate the hypoxia-inducible factor (HIF) pathway, which is involved in the cellular response to low oxygen levels .

Furthermore, this compound can impact gene expression by modulating the activity of transcription factors and other regulatory proteins. This can result in changes in the expression of genes involved in processes such as cell proliferation, differentiation, and apoptosis. Additionally, this compound can influence cellular metabolism by affecting the activity of enzymes involved in metabolic pathways, leading to alterations in metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. Nickel ions from this compound can bind to specific sites on enzymes and proteins, leading to changes in their structure and function. For example, in the case of urease, nickel ions coordinate with histidine residues in the active site, facilitating the hydrolysis of urea .

This compound can also inhibit or activate enzymes by binding to their active sites or allosteric sites. This can result in changes in enzyme activity and subsequent alterations in metabolic pathways. Additionally, nickel ions can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under normal laboratory conditions, but it can degrade over time, especially in the presence of moisture or acidic conditions. This degradation can lead to the release of nickel ions, which can then interact with cellular components and influence cellular function .

Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have lasting effects on cellular function. For example, prolonged exposure to this compound can lead to changes in gene expression, alterations in cell signaling pathways, and disruptions in cellular metabolism. These long-term effects are important considerations in the study of this compound’s biochemical properties .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while at higher doses, it can lead to toxic or adverse effects. For example, high doses of this compound have been shown to cause oxidative stress, inflammation, and cytotoxicity in animal models .

Threshold effects have also been observed, where a certain dosage of this compound is required to elicit a specific biological response. Understanding the dosage effects of this compound is crucial for determining its safety and efficacy in various applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with nickel-dependent enzymes. These enzymes, such as urease, [NiFe]-hydrogenase, and carbon monoxide dehydrogenase, play essential roles in metabolic processes like nitrogen metabolism, hydrogen metabolism, and carbon fixation . The presence of nickel ions from this compound is necessary for the proper functioning of these enzymes, influencing metabolic flux and metabolite levels.

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. Nickel ions derived from this compound can be taken up by cells via metal ion transporters, such as the divalent metal transporter 1 (DMT1) and the nickel-specific transporter NikA . Once inside the cell, nickel ions can bind to metallochaperones and other binding proteins, facilitating their distribution to various cellular compartments and organelles.

Subcellular Localization

The subcellular localization of this compound and its derived nickel ions can influence their activity and function. Nickel ions can be targeted to specific compartments or organelles through post-translational modifications or targeting signals. For example, nickel ions can be directed to the mitochondria, where they can participate in metabolic processes and influence mitochondrial function . Understanding the subcellular localization of this compound is important for elucidating its biochemical properties and effects on cellular function.

Q & A

Q1: What is the molecular formula and weight of nickel carbonate?

A1: While the anhydrous form exists as NiCO3, this compound often occurs as a basic hydrate with varying compositions. The exact molecular formula and weight depend on the specific hydrate form.

Q2: What spectroscopic data is available for characterizing this compound?

A2: Several spectroscopic techniques have been employed to characterize this compound, including:

• X-ray diffraction (XRD): Confirms the crystal structure and identifies different phases like calcite-structured NiCO₃ [, ].
• Infrared (IR) spectroscopy: Reveals characteristic absorption bands corresponding to carbonate groups and water molecules [, , , ].
• Thermal analysis (TGA, DSC): Provides insights into the thermal decomposition behavior, revealing stages of water loss and carbonate decomposition [, , , , ].

Q3: How does the stability of this compound vary under different conditions?

A3: this compound exhibits varying stability depending on temperature and surrounding environment.

• Thermal Stability: It undergoes decomposition upon heating, losing water molecules first and then decomposing into nickel oxide (NiO) and carbon dioxide (CO₂) [, , , ].
• Aqueous Stability: In aqueous solutions, its solubility is influenced by pH, presence of other ions, and temperature [, , , ].

Q4: What factors affect the solubility of this compound in aqueous solutions?

A4: The solubility of this compound in aqueous solutions is influenced by:

• pH: Solubility decreases with increasing pH [, , ].
• Anions: The presence of different anions, such as chloride (Cl^-) and sulfate (SO₄^2-), affects solubility due to varying interactions with this compound surfaces [, ].
• Temperature: Generally, solubility increases with temperature, but the specific relationship can be complex [, ].

Q5: What are the notable catalytic applications of this compound?

A5: this compound serves as a precursor for the preparation of nickel oxide (NiO), a valuable catalyst in various applications, including:

• Water oxidation: Nickel oxide derived from this compound demonstrates promising activity for oxygen evolution reaction (OER), a crucial step in water splitting for hydrogen production [, ].

Q6: How does the morphology of this compound influence its catalytic activity?

A6: The morphology of this compound, especially the pore structure and surface area, significantly influences the catalytic activity of derived nickel oxide [, , ]. For instance:

• Mesoporous nickel oxide: Prepared using templates during this compound synthesis, it exhibits enhanced surface area and improved catalytic performance in supercapacitor applications [].
• Hierarchical this compound hydroxide: Synthesized with specific morphologies, it shows promising photocatalytic activity for hydrogen evolution in water splitting [].

Q7: How has computational chemistry been used to study this compound crystallization?

A7: Atomistic simulations provide insights into the influence of various factors on this compound crystallization:

• Anion effects: Simulations revealed the impact of anions like Cl^- and SO₄^2- on crystal morphology and growth rates, aligning with experimental observations [, ].
• Hydration effects: Simulations demonstrated the stabilizing effect of hydration on crystal surfaces, leading to more regular morphologies [].

Q8: What are the common methods for preparing this compound?

A8: this compound can be synthesized via various methods:

• Precipitation: Reacting a soluble nickel salt, like nickel sulfate (NiSO₄) or nickel chloride (NiCl₂), with a carbonate source, such as sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) [, , , , , , , , ].
• Hydrothermal synthesis: Reacting nickel salts with carbonate sources under controlled temperature and pressure in an autoclave [, ].

Q9: How does the choice of nickel salt affect the properties of the resulting this compound?

A9: The choice of nickel salt can influence the purity and morphology of this compound precipitates:

• Nickel chloride (NiCl₂): Using NiCl₂ as a precursor can lead to higher purity this compound compared to using nickel sulfate (NiSO₄) due to the ease of removing chloride ions [].

Q10: How do process parameters affect this compound precipitation?

A10: Several factors during precipitation significantly affect the characteristics of the resulting this compound:

• pH: Influences the precipitation rate, particle size, and composition of the precipitate [, , , , ].
• Temperature: Affects the reaction rate, particle size distribution, and crystal structure [, , ].
• Aging: Prolonged aging of the precipitate in contact with the mother liquor can lead to changes in particle size and morphology [].
• Feeding mode: The way reactants are introduced and mixed can impact particle size and agglomeration [, ].

Q11: What are the key industrial applications of this compound?

A11: this compound finds use in various industrial applications:

• Precursor for nickel compounds: Serves as a key starting material for producing other valuable nickel compounds like nickel oxide (NiO), nickel hydroxide (Ni(OH)₂), and nickel metal powders [, , , , , ].
• Electroplating: Used in some electroplating baths for depositing nickel coatings [, , ].
• Wastewater treatment: Employed as a catalyst in specific wastewater treatment processes [].

Q12: What are the known toxicological effects of this compound?

A12: this compound is recognized for its potential toxicity:

• Carcinogenicity: Classified as a known carcinogen by agencies like the National Cancer Institute (NCI) due to its association with lung and nasal cancers [].
• Respiratory effects: Inhalation exposure can cause irritation and respiratory problems, potentially leading to asthma-like symptoms [, ].
• Skin sensitization: Can cause allergic contact dermatitis upon skin contact [, ].

Q13: What are the potential routes of exposure to this compound?

A13: Exposure to this compound can occur through:

• Inhalation: Breathing in dust or fumes containing the compound, particularly relevant in occupational settings [, ].
• Skin contact: Direct contact with the substance, potentially leading to dermatitis [, ].

Q14: How can exposure to this compound be minimized?

A14: Implementing appropriate safety measures is crucial to minimize exposure:

• Personal protective equipment (PPE): Using respirators, gloves, and protective clothing to prevent inhalation and skin contact [].

Q15: What are the environmental concerns associated with this compound?

A15: While not highly persistent, this compound can pose environmental risks:

Q16: What strategies can mitigate the environmental impact of this compound?

A16: Minimizing the environmental footprint of this compound involves:

• Responsible waste management: Treating nickel-containing waste streams appropriately to prevent soil and water contamination [].
• Recycling: Exploring and implementing efficient recycling methods to recover nickel from waste streams [].

Q17: What are promising research areas related to this compound?

A17: Ongoing research on this compound focuses on:

• Improved catalytic materials: Designing and synthesizing novel this compound-based materials with enhanced catalytic activity, selectivity, and stability for applications like water splitting, energy storage, and organic synthesis [, , , ].
• Sustainable synthesis and processing: Developing environmentally friendly and cost-effective methods for producing this compound and its derivatives, minimizing waste and maximizing resource utilization [].
• Understanding toxicological mechanisms: Investigating the molecular mechanisms underlying the toxicity of this compound to provide insights for risk assessment and mitigation strategies [, ].